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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and application of C.I. Disperse Yellow 42. It is a nitro disperse dye

primarily utilized for coloring polyester fibers. This document includes detailed experimental

protocols for its synthesis and its application in high-temperature polyester dyeing.

Furthermore, it outlines key analytical techniques for the characterization of this dye. The

information is intended to serve as a valuable resource for researchers and scientists in the

fields of chemistry, materials science, and textile engineering.

Chemical Structure and Properties
Disperse Yellow 42, with the IUPAC name 4-Anilino-3-nitro-N-phenylbenzene-1-sulfonamide,

is a key member of the nitro class of disperse dyes.[1][2] Its chemical structure is characterized

by a nitrodiphenylamine backbone.[3]

Table 1: Chemical Identifiers and Properties of Disperse Yellow 42
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Property Value Reference(s)

IUPAC Name
4-Anilino-3-nitro-N-

phenylbenzene-1-sulfonamide
[2]

Synonyms

4-Anilino-3-

nitrobenzenesulfonanilide, C.I.

10338

[3]

CAS Number 5124-25-4

Molecular Formula C₁₈H₁₅N₃O₄S

Molecular Weight 369.40 g/mol

Appearance Yellow-brown powder

Melting Point 157 °C

Solubility

Soluble in ethanol, acetone,

and benzene; Insoluble in

water.

UV-Vis λmax 418 nm

Color in Conc. H₂SO₄

Dark yellow-brown solution,

which forms a yellow

precipitate on dilution

Synthesis of Disperse Yellow 42
The synthesis of Disperse Yellow 42 is achieved through the condensation reaction of two

equivalents of aniline with 4-chloro-3-nitrobenzenesulfonyl chloride.

Experimental Protocol: Synthesis
This protocol outlines a laboratory-scale synthesis of Disperse Yellow 42.

Materials:

4-Chloro-3-nitrobenzenesulfonyl chloride
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Aniline

Pyridine (or other suitable base)

An appropriate solvent (e.g., toluene or N,N-dimethylformamide)

Hydrochloric acid (for workup)

Ethanol (for recrystallization)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

one molar equivalent of 4-chloro-3-nitrobenzenesulfonyl chloride in the chosen solvent.

Add slightly more than two molar equivalents of aniline to the solution.

Add a suitable base, such as pyridine, to scavenge the hydrochloric acid produced during

the reaction.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Acidify the mixture with dilute hydrochloric acid to neutralize any remaining aniline and base.

The crude product will precipitate out of the solution. Collect the solid by vacuum filtration

and wash with water.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield

pure Disperse Yellow 42 as a yellow-brown powder.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Disperse Yellow 42.

Application in Polyester Dyeing
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Disperse Yellow 42 is extensively used for dyeing polyester fibers, typically through a high-

temperature, high-pressure method to ensure dye penetration into the hydrophobic fiber

structure.

Experimental Protocol: High-Temperature Dyeing of
Polyester
This protocol describes a standard laboratory procedure for dyeing polyester fabric with

Disperse Yellow 42.

Materials:

Polyester fabric

Disperse Yellow 42

Dispersing agent (e.g., a lignosulfonate-based product)

Leveling agent

Acetic acid (to adjust pH)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

A high-temperature dyeing apparatus (e.g., a laboratory-scale jet dyeing machine)

Procedure:

Preparation of the Dyebath:

Prepare a stock dispersion of Disperse Yellow 42 by pasting the required amount of dye

with a small amount of dispersing agent and then diluting with warm water.

Fill the dyeing apparatus with water (liquor ratio typically 10:1 to 20:1).

Add the dispersing agent and a leveling agent to the dyebath.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.
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Add the prepared dye dispersion to the dyebath.

Dyeing Process:

Introduce the polyester fabric into the dyebath at approximately 60°C.

Raise the temperature of the dyebath to 130°C at a rate of 1.5-2.0°C per minute.

Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.

Cooling and Rinsing:

Cool the dyebath down to 70°C.

Drain the dyebath and rinse the fabric with hot water.

Reduction Clearing (After-treatment):

Prepare a fresh bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide.

Treat the dyed fabric in this bath at 60-70°C for 15-20 minutes to remove any unfixed

surface dye.

Rinse the fabric thoroughly with hot and then cold water.

Drying:

Dry the dyed fabric in an oven or on a stenter.

High-Temperature Dyeing Workflow Diagram
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Caption: High-temperature dyeing workflow for polyester.
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Analytical Characterization
The characterization of Disperse Yellow 42 is crucial for quality control and research

purposes. A combination of spectroscopic and chromatographic techniques is typically

employed.

UV-Visible Spectroscopy: This technique is used to determine the maximum absorption

wavelength (λmax) of the dye, which is a key parameter for colorimetric analysis. The λmax

for Disperse Yellow 42 is approximately 418 nm.

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS): HPLC is used to assess the purity of the dye and to quantify its

concentration. When coupled with a mass spectrometer (LC-MS), it provides definitive

identification based on the molecular weight and fragmentation pattern of the dye molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis can be used to identify the

functional groups present in the Disperse Yellow 42 molecule, such as N-H, S=O

(sulfonamide), and C-NO₂ (nitro) groups, confirming its chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for the complete structural elucidation of the dye molecule, providing detailed

information about the arrangement of atoms.

Safety Information
Disperse Yellow 42 is classified as a skin sensitizer and is considered toxic to aquatic life with

long-lasting effects. Appropriate personal protective equipment (PPE), including gloves and

safety glasses, should be worn when handling this chemical. All waste containing the dye

should be disposed of in accordance with local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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